Cas no 29245-68-9 (Sulfonium, methyldiphenyl-)

• Product Name: Sulfonium, methyldiphenyl-
• CAS No: 29245-68-9
• MF: C₁₃H₁₃S
• MW: 201.307322263718
• CID: 1440651
• PubChem ID: 2758718
• Update Time: 2025-04-20

Sulfonium, methyldiphenyl- Chemical and Physical Properties

Names and Identifiers

• Sulfonium, methyldiphenyl-
• methyl(diphenyl)sulfanium
• DTXSID80374453
• 29245-68-9
• SCHEMBL106751

• Inchi： 1S/C13H13S/c1-14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3/q+1
• InChI Key： BJMDYNHSWAKAMX-UHFFFAOYSA-N
• SMILES： [S+](C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 201.07389
• Monoisotopic Mass: 201.07379659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0